![molecular formula C8H11N3S B3060225 1-(2-Aminophenyl)-3-methylthiourea CAS No. 20367-31-1](/img/structure/B3060225.png)
1-(2-Aminophenyl)-3-methylthiourea
Overview
Description
1-(2-Aminophenyl)-3-methylthiourea (APMT) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a thiourea derivative that contains an amino group and a methyl group attached to the thiourea moiety. APMT has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for various applications.
Scientific Research Applications
Chemical Sensing and Bioimaging
A novel chemodosimeter utilizing 1-(2-aminoethyl)-3-phenylthiourea as a reacting group exhibits selective and sensitive colorimetric and fluorimetric responses toward methylmercury (MeHg+) or mercury (Hg2+) ions. This compound, with low cytotoxicity and excellent membrane permeability, has been successfully applied in detecting and imaging intracellular mercury, showcasing its potential in environmental monitoring and biological applications (Deng et al., 2017).
Antitumor Properties
Derivatives of 1-(2-aminophenyl)-3-methylthiourea, specifically 2-(4-aminophenyl)benzothiazoles, have demonstrated potent and selective antitumor properties. These compounds show the ability to form DNA adducts in sensitive tumor cells, suggesting a mechanism of action involving the interaction with DNA. This characteristic makes them promising candidates for developing new anticancer therapies (Leong et al., 2003).
Material Science
In material science, compounds related to this compound, such as 1-(4-hexylbenzoyl)-3-methylthiourea, have been synthesized and showed promising activity against various cancer cell lines. Their potential in material applications, particularly in the development of novel chemotherapeutic agents, is noteworthy (Ruswanto et al., 2018).
HIV-1 Protease Inhibition
Dithiourea derivatives, designed as HIV-1 protease inhibitors, have shown significant biological activity, highlighting the versatility of this compound derivatives in addressing viral infections. This opens up new avenues for research in antiviral drug development (Odame et al., 2020).
Mechanism of Action
Target of Action
For instance, 1-(2-aminophenyl)pyrrole derivatives have been used in the synthesis of pyrrolo[1,2-a]quinoxaline derivatives . These derivatives have shown significant antitumor activity against a broad spectrum of murine and human tumor models .
Mode of Action
It’s worth noting that compounds with similar structures, such as 1-(2-aminophenyl)pyrrole derivatives, have been involved in electrochemical redox reactions, which include the functionalization of c(sp3)–h bonds and the construction of c–c and c–n bonds .
Biochemical Pathways
For example, metabolites significantly altered in Type 1 Diabetes patients included 4-(2-aminophenyl)-2,4-dioxobutanoate .
Pharmacokinetics
Compounds with similar structures, such as ci-994 [4-(acetylamino)-n-(2′-aminophenyl)benzamide], have shown excellent cerebrospinal fluid penetration after intravenous administration .
Result of Action
Compounds with similar structures have shown significant antitumor activity against a broad spectrum of murine and human tumor models .
Action Environment
It’s worth noting that the synthesis of compounds with similar structures, such as pyrrolo[1,2-a]quinoxaline derivatives, has been achieved via electrochemical redox reactions .
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific biochemical context and the presence of other molecules .
Cellular Effects
The effects of 1-(2-Aminophenyl)-3-methylthiourea on cells are diverse and complex. It can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The exact effects can vary depending on the type of cell and the specific cellular processes involved .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound exerts its effects at the molecular level, influencing the function and behavior of cells .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It can interact with various transporters or binding proteins, influencing its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound can affect its activity or function. It may be directed to specific compartments or organelles by targeting signals or post-translational modifications .
properties
IUPAC Name |
1-(2-aminophenyl)-3-methylthiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3S/c1-10-8(12)11-7-5-3-2-4-6(7)9/h2-5H,9H2,1H3,(H2,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNJGMVAYGKDBFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NC1=CC=CC=C1N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70394069 | |
Record name | N-(2-aminophenyl)-N'-methylthiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70394069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20367-31-1 | |
Record name | N-(2-aminophenyl)-N'-methylthiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70394069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.